Cas no 41948-08-7 ((8R,8'R)-matairesinol 4,4'-di-O-beta-D-glucopyranoside)

• Product name: (8R,8'R)-matairesinol 4,4'-di-O-beta-D-glucopyranoside
• CAS No: 41948-08-7
• MF: C₃₂H₄₂O₁₆
• MW: 682.666291713715
• CID: 2066898
• PubChem ID: 14608499

(8R,8'R)-matairesinol 4,4'-di-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (8R,8'R)-matairesinol 4,4'-di-O-beta-D-glucopyranoside
• 4-O-glucosyl matairesinoside
• Matairesinol-4,4'-di-O-beta-D-glucopyranosid
• 41948-08-7
• (8R,8'R)-Matairesinol 4,4'-di-O-
• G88978
• HY-156731
• A-D-glucopyranoside
• CS-0891681

• Inchi： InChI=1S/C32H42O16/c1-42-20-9-14(3-5-18(20)45-31-28(39)26(37)24(35)22(11-33)47-31)7-16-13-44-30(41)17(16)8-15-4-6-19(21(10-15)43-2)46-32-29(40)27(38)25(36)23(12-34)48-32/h3-6,9-10,16-17,22-29,31-40H,7-8,11-13H2,1-2H3/t16-,17+,22+,23+,24+,25+,26-,27-,28+,29+,31+,32+/m0/s1
• InChI Key： UONVANCRWOWWAY-QFYIXHTHSA-N

Computed Properties

• Exact Mass: 682.24728525Da
• Monoisotopic Mass: 682.24728525Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 244Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides

Additional information on (8R,8'R)-matairesinol 4,4'-di-O-beta-D-glucopyranoside

CAS No 41948-08-7: (8R,8'R)-Matairesinol 4,4'-Di-O-Beta-D-Glucopyranoside

CAS No 41948-08-7, also known as (8R,8'R)-matairesinol 4,4'-di-O-beta-D-glucopyranoside, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound belongs to the class of lignans, which are a group of phytochemicals known for their diverse biological activities. The compound's structure is characterized by a unique arrangement of two glucose moieties attached to the core lignan skeleton, making it a di-O-beta-D-glucopyranoside derivative.

The (8R,8'R)-matairesinol core of this compound is derived from the lignan matieresinol, which is commonly found in various plant species. The stereochemistry at the 8 and 8' positions plays a crucial role in determining the compound's biological activity and pharmacokinetic properties. Recent studies have highlighted the importance of stereochemistry in lignan derivatives, with the (8R,8'R) configuration being associated with enhanced bioavailability and efficacy.

One of the most notable aspects of CAS No 41948-08-7 is its biological activity. Research has demonstrated that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. Additionally, it has shown significant anti-inflammatory effects, making it a promising candidate for the development of anti-inflammatory drugs. Recent studies have also explored its potential as an anticancer agent, with findings indicating that it may induce apoptosis in cancer cells while sparing normal cells.

The synthesis and isolation of (8R,8'R)-matairesinol 4,4'-di-O-beta-D-glucopyranoside have been optimized through advanced techniques such as high-performance liquid chromatography (HPLC) and enzymatic glycosylation. These methods have enabled researchers to produce the compound in sufficient quantities for preclinical studies. The compound's structure-function relationship has been extensively studied, with particular emphasis on how the glucose moieties influence its solubility, stability, and bioavailability.

In terms of applications, CAS No 41948-08-7 holds great promise in the pharmaceutical industry. Its potential as a nutraceutical and cosmeceutical ingredient is being explored due to its antioxidant and anti-inflammatory properties. Furthermore, ongoing research is investigating its role in treating chronic diseases such as diabetes and neurodegenerative disorders. The compound's ability to modulate key cellular pathways involved in these conditions makes it a valuable lead molecule for drug development.

Recent advancements in computational chemistry have also contributed to our understanding of (8R,8'R)-matairesinol 4,4'-di-O-beta-D-glucopyranoside's interactions with biological targets. Molecular docking studies have provided insights into its binding affinity with various enzymes and receptors, paving the way for rational drug design strategies. These studies have underscored the importance of stereochemistry and glycosylation patterns in determining the compound's therapeutic potential.

In conclusion, CAS No 41948-08-7, or (8R,8'R)-matairesinol 4,4'-di-O-beta-D-glucopyranoside, represents a significant advancement in natural product research. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for future drug development. As research continues to unravel its mechanisms of action and therapeutic applications, this compound is expected to play a pivotal role in advancing healthcare solutions.